2-(2-Methyl-4-phenyloxazol-5-yl)ethanol
Cat. No. B8691020
M. Wt: 203.24 g/mol
InChI Key: QPKXWZMCORUMPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04596816
Procedure details
2N Sodium hydroxide (40 ml) was added to a solution of 5-(2-acetoxyethyl)-2-methyl-4-phenyloxazole (16.6 g) in methanol (40 ml) and the mixture was stirred for 30 minutes, diluted with water and extracted with ethyl acetate. The ethyl acetate layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was then distilled off and the residue wwas purified by silica gel chromatography (silica gel: 190 g, eluent: isopropyl ether) to give an oil of 5-(2-hydroxyethyl)-2-methyl-4-phenyloxazole, yield 11.7 g (84.8%).
Name
5-(2-acetoxyethyl)-2-methyl-4-phenyloxazole
Quantity
16.6 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[OH-].[Na+].C([O:6][CH2:7][CH2:8][C:9]1[O:13][C:12]([CH3:14])=[N:11][C:10]=1[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1)(=O)C>CO.O>[OH:6][CH2:7][CH2:8][C:9]1[O:13][C:12]([CH3:14])=[N:11][C:10]=1[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:0.1|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
|
Name
|
5-(2-acetoxyethyl)-2-methyl-4-phenyloxazole
|
|
Quantity
|
16.6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCCC1=C(N=C(O1)C)C1=CC=CC=C1
|
|
Name
|
|
|
Quantity
|
40 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with ethyl acetate
|
WASH
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Type
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WASH
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|
Details
|
The ethyl acetate layer was washed with water
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried over anhydrous magnesium sulfate
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
The solvent was then distilled off
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residue wwas purified by silica gel chromatography (silica gel: 190 g, eluent: isopropyl ether)
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OCCC1=C(N=C(O1)C)C1=CC=CC=C1
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
